(5E)-2-(4-hydroxyanilino)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one

• Molecular Formula: C20H13N3O5S
• Molecular Weight: 407.4 g/mol
• IUPAC Name: (5E)-2-(4-hydroxyanilino)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H13N3O5S/c24-15-7-3-13(4-8-15)21-20-22-19(25)18(29-20)11-16-9-10-17(28-16)12-1-5-14(6-2-12)23(26)27/h1-11,24H,(H,21,22,25)/b18-11+
• InChI Key: DNQVDOJDDYRZRY-WOJGMQOQSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C/3\C(=O)N=C(S3)NC4=CC=C(C=C4)O)[N+](=O)[O-]
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)N=C(S3)NC4=CC=C(C=C4)O)[N+](=O)[O-]

Description

(5E)-2-(4-hydroxyanilino)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as HNT-1, and it has been studied for its biological and chemical properties.

Mechanism of Action

The mechanism of action of HNT-1 is not fully understood. However, studies have shown that HNT-1 inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. HNT-1 has also been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
HNT-1 has been shown to have biochemical and physiological effects. In vitro studies have shown that HNT-1 inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. HNT-1 has also been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using HNT-1 in lab experiments is its potential as an anticancer agent. HNT-1 has been shown to inhibit the growth of cancer cells, which makes it a promising candidate for further studies. Another advantage of using HNT-1 is its potential as a fluorescent probe. HNT-1 exhibits fluorescence properties, which make it useful as a probe for detecting biological molecules.
One of the limitations of using HNT-1 in lab experiments is its limited solubility in water. This makes it difficult to use in aqueous solutions, which limits its potential applications. Another limitation of using HNT-1 is its potential toxicity. Studies have shown that HNT-1 can be toxic to cells at high concentrations, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for the study of HNT-1. One direction is to further investigate its potential as an anticancer agent. Studies have shown that HNT-1 inhibits the growth of cancer cells, but further studies are needed to determine its efficacy in vivo.
Another future direction is to investigate its potential as a fluorescent probe. HNT-1 exhibits fluorescence properties, which make it useful as a probe for detecting biological molecules. Further studies are needed to determine its sensitivity and selectivity for different biological molecules.
Lastly, future studies could investigate the potential of HNT-1 as a reagent for the detection of metal ions. Studies have shown that HNT-1 can be used to detect metal ions, but further studies are needed to determine its sensitivity and selectivity for different metal ions.
Conclusion:
In conclusion, (5E)-2-(4-hydroxyanilino)-5-[[5-(4-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one is a chemical compound that has potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. HNT-1 has been shown to inhibit the growth of cancer cells, exhibit anti-inflammatory properties, and exhibit fluorescence properties. However, further studies are needed to determine its efficacy and potential applications.

Synthesis Methods

The synthesis of HNT-1 involves the reaction of 4-nitrobenzaldehyde and 2-aminophenol in the presence of acetic acid and sodium acetate to form 2-(4-nitrophenyl)-2,3-dihydro-1H-perimidine-4,5-dione. This intermediate is then reacted with 5-(4-chloromethyl)furan-2-yl)methylene)thiazolidin-4-one in the presence of potassium carbonate to yield HNT-1.

Scientific Research Applications

HNT-1 has potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, HNT-1 has been studied for its potential as an anticancer agent. Studies have shown that HNT-1 inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. HNT-1 has also been studied for its potential as an anti-inflammatory agent.
In material science, HNT-1 has been studied for its potential as a fluorescent probe. Studies have shown that HNT-1 exhibits fluorescence properties, which make it useful as a probe for detecting biological molecules. In analytical chemistry, HNT-1 has been studied for its potential as a reagent for the detection of metal ions.